Cas no 1253527-97-7 (methyl 4-[5-(pyridin-2-yl)-1H-imidazol-4-yl]benzoate)

• Product Name: methyl 4-[5-(pyridin-2-yl)-1H-imidazol-4-yl]benzoate
• CAS No: 1253527-97-7
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 5231807
• Update Time: 2025-09-23

methyl 4-[5-(pyridin-2-yl)-1H-imidazol-4-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[5-(pyridin-2-yl)-1H-imidazol-4-yl]benzoate
• methyl 4-(5-pyridin-2-yl-1H-imidazol-4-yl)benzoate
• Methyl 4-(5-(pyridin-2-yl)-1H-imidazol-4-yl)benzoate

• Inchi： 1S/C16H13N3O2/c1-21-16(20)12-7-5-11(6-8-12)14-15(19-10-18-14)13-4-2-3-9-17-13/h2-10H,1H3,(H,18,19)
• InChI Key： WMXUMRKOBGMXIS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1=C(C2C=CC=CN=2)NC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 355
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9

Additional information on methyl 4-[5-(pyridin-2-yl)-1H-imidazol-4-yl]benzoate

Methyl 4-[5-(pyridin-2-yl)-1H-imidazol-4-yl]benzoate (CAS No. 1253527-97-7): A Comprehensive Overview

Methyl 4-[5-(pyridin-2-yl)-1H-imidazol-4-yl]benzoate, identified by its CAS number 1253527-97-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The combination of a benzoate moiety with a pyridine and imidazole ring system suggests diverse biological activities, making it a valuable scaffold for further investigation.

The chemical structure of Methyl 4-[5-(pyridin-2-yl)-1H-imidazol-4-yl]benzoate consists of a benzoic acid derivative substituted with a pyridine ring at the 2-position and an imidazole ring at the 5-position. This unique arrangement of heterocyclic rings enhances the molecule's potential to interact with biological targets, thereby opening up possibilities for its use in medicinal chemistry. The presence of both pyridine and imidazole moieties is particularly noteworthy, as these functional groups are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The study of Methyl 4-[5-(pyridin-2-yl)-1H-imidazol-4-yl]benzoate falls within this broader context, as it represents a promising candidate for further exploration. The benzoate moiety is well-known for its role in various pharmacological applications, while the pyridine and imidazole rings contribute to the molecule's pharmacological profile by providing multiple sites for interaction with biological targets.

In particular, the pyridine ring is a common feature in many bioactive molecules due to its ability to form hydrogen bonds and coordinate with metal ions. This property makes it an excellent candidate for designing drugs that target enzymes or receptors involved in various disease pathways. Similarly, the imidazole ring is known for its antimicrobial and anti-inflammatory properties, which have been exploited in the development of several therapeutic agents. The combination of these two heterocyclic systems in Methyl 4-[5-(pyridin-2-yl)-1H-imidazol-4-yl]benzoate suggests that it may exhibit multiple biological activities simultaneously.

Current research efforts are focused on synthesizing and evaluating the biological activity of derivatives of Methyl 4-[5-(pyridin-2-yl)-1H-imidazol-4-yl]benzoate. By modifying specific parts of the molecule, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. For instance, substituting different groups on the pyridine or imidazole rings could alter the molecule's interaction with biological targets, leading to improved therapeutic outcomes.

The benzoate moiety in Methyl 4-[5-(pyridin-2-yl)-1H-imidazol-4-yl]benzoate also plays a crucial role in determining its solubility and bioavailability. Benzoate derivatives are known to have good solubility in water, which is essential for their absorption and distribution within the body. Additionally, the benzoate group can undergo metabolic transformations that may contribute to the molecule's overall pharmacological activity. These metabolic pathways are being studied to understand how they influence the compound's efficacy and safety profiles.

One area of particular interest is the potential application of Methyl 4-[5-(pyridin-2-yl)-1H-imidazol-4-yl]benzoate in the treatment of neurological disorders. The presence of both pyridine and imidazole rings suggests that this compound may interact with neurotransmitter receptors or enzymes involved in brain function. Preliminary studies have shown that similar heterocyclic compounds can modulate neurotransmitter activity, making them promising candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases.

Another exciting application is in the field of anticancer research. Cancer cells often exhibit altered signaling pathways that can be targeted by small molecules. The unique structure of Methyl 4-[5-(pyridin-2-yl)-1H-imidazol-4-yll]benzoate makes it a potential candidate for inhibiting key enzymes involved in cancer cell proliferation and survival. Researchers are exploring its ability to disrupt signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in various types of cancer.

The synthesis of Methyl 4-[5-(pyridin-2-yll]-1H-imidazol-l)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex aromatic core efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological testing.

In conclusion, Methyl 4-[5-(pyridin-l -y])l-benzoate (CAS No. 1253527--97--7) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structure combines a benzoate moiety with pyridine and imidazole rings, suggesting diverse biological activities. Ongoing research aims to explore its therapeutic potential in areas such as neurological disorders and cancer treatment. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly important role in developing novel drugs that address unmet medical needs.